Cas no 2137943-88-3 (Sodium 4-methoxyquinoline-8-sulfinate)

• Product Name: Sodium 4-methoxyquinoline-8-sulfinate
• CAS No: 2137943-88-3
• MF: C₁₀H₈NNaO₃S
• MW: 245.230192184448
• CID: 6440092
• PubChem ID: 165450000
• Update Time: 2025-10-28

Sodium 4-methoxyquinoline-8-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-724129
• sodium 4-methoxyquinoline-8-sulfinate
• 2137943-88-3
• Sodium 4-methoxyquinoline-8-sulfinate

• Inchi： 1S/C10H9NO3S.Na/c1-14-8-5-6-11-10-7(8)3-2-4-9(10)15(12)13;/h2-6H,1H3,(H,12,13);/q;+1/p-1
• InChI Key： OQLVBHDHRLREJH-UHFFFAOYSA-M
• SMILES： S(C1=CC=CC2=C(C=CN=C21)OC)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 245.01225857g/mol
• Monoisotopic Mass: 245.01225857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.5Ų

Additional information on Sodium 4-methoxyquinoline-8-sulfinate

Sodium 4-methoxyquinoline-8-sulfinate: A Comprehensive Overview

Sodium 4-methoxyquinoline-8-sulfinate (CAS No. 2137943-88-3) is an organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is a derivative of quinoline, a heterocyclic aromatic compound, with a methoxy group at the 4-position and a sulfinate group at the 8-position. The sulfinate group, which is the sodium salt of a sulfonic acid, imparts unique chemical properties to the molecule, making it versatile for various applications.

The synthesis of Sodium 4-methoxyquinoline-8-sulfinate typically involves multi-step organic reactions. The starting material is often quinoline, which undergoes functionalization to introduce the methoxy and sulfonic acid groups. The methoxy group can be introduced via nucleophilic aromatic substitution or through directed metallation techniques, while the sulfonic acid group is usually added using sulfonation reagents such as sulfuric acid or sulfonyl chlorides. The final step involves neutralization with sodium hydroxide to form the sodium salt.

Recent studies have highlighted the potential of Sodium 4-methoxyquinoline-8-sulfinate in drug delivery systems due to its amphiphilic nature. The hydrophilic sulfonate group enhances solubility in aqueous media, while the hydrophobic quinoline core provides stability in lipid environments. This dual functionality makes it an ideal candidate for encapsulating hydrophobic drugs, improving their bioavailability and reducing side effects.

In addition to its pharmaceutical applications, Sodium 4-methoxyquinoline-8-sulfinate has shown promise in materials science. Researchers have explored its use as a precursor for synthesizing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The sulfonate group acts as a coordinating unit, enabling the formation of stable metal-ligand interactions, which are crucial for constructing MOFs with high surface area and porosity.

The physical and chemical properties of Sodium 4-methoxyquinoline-8-sulfinate are well-documented. It has a melting point of approximately 250°C and is soluble in polar solvents such as water and methanol. Its UV-vis spectrum exhibits strong absorption bands in the visible region due to the conjugated π-system of the quinoline moiety. These properties make it suitable for applications in optoelectronics, where light absorption and emission characteristics are critical.

From an environmental perspective, Sodium 4-methoxyquinoline-8-sulfinate has been studied for its biodegradability and toxicity. Initial assessments suggest that it is not highly toxic to aquatic organisms at concentrations typically encountered in industrial or pharmaceutical settings. However, further research is needed to fully understand its long-term environmental impact and potential for bioaccumulation.

In conclusion, Sodium 4-methoxyquinoline-8-sulfinate (CAS No. 2137943-88-3) is a multifaceted compound with applications spanning drug delivery, materials science, and optoelectronics. Its unique chemical structure and functional groups make it a valuable tool for researchers seeking innovative solutions in these fields. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.